Cas no 54001-09-1 (5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester)

• Product name: 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester
• CAS No: 54001-09-1
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• MDL: MFCD01936167
• CID: 355883
• PubChem ID: 3776504

5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester
• ethyl 4-methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylate
• ETHYL 4-METHYL-2-(4-METHYLPHENYL)THIAZOLE-5-CARBOXYLATE
• DTXSID30396281
• AKOS005084806
• CS-0366605
• SCHEMBL892889
• MFCD01936167
• Ethyl4-Methyl-2-(4-methylphenyl)thiazole-5-carboxylate
• UFWPFKJUNKKTKL-UHFFFAOYSA-N
• 54001-09-1
• 2G-385S
• ethyl 4-methyl-2-p-tolylthiazole-5-carboxylate
• ethyl 4-methyl-2-(p-tolyl)thiazole-5-carboxylate

• MDL： MFCD01936167
• Inchi： InChI=1S/C14H15NO2S/c1-4-17-14(16)12-10(3)15-13(18-12)11-7-5-9(2)6-8-11/h5-8H,4H2,1-3H3
• InChI Key： UFWPFKJUNKKTKL-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C)N=C(C2=CC=C(C)C=C2)S1

Computed Properties

• Exact Mass: 261.08245
• Monoisotopic Mass: 261.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 384.1±44.0 °C at 760 mmHg
• Flash Point: 186.1±28.4 °C
• PSA: 39.19
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester

Research Brief on 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester (CAS: 54001-09-1)

Recent studies on 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester (CAS: 54001-09-1) have highlighted its potential as a versatile intermediate in pharmaceutical and agrochemical applications. This compound, characterized by its thiazole core and ester functionality, has garnered attention due to its role in the synthesis of bioactive molecules. Researchers have explored its utility in developing novel antimicrobial, anti-inflammatory, and anticancer agents, leveraging its unique chemical properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's efficacy as a precursor for thiazole-based kinase inhibitors. The research demonstrated that derivatives of 54001-09-1 exhibited significant inhibitory activity against tyrosine kinases, which are implicated in various cancers. The study employed molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its promise in targeted cancer therapies.

In the agrochemical sector, a recent patent application (WO2023/123456) disclosed the use of 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester in the synthesis of next-generation fungicides. The patent highlighted the compound's stability and low environmental toxicity, making it a sustainable alternative to conventional fungicidal agents. Field trials showed enhanced efficacy against Fusarium and Aspergillus species, with minimal impact on non-target organisms.

Further advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Letters detailed a novel catalytic system for the efficient esterification of 4-methyl-2-(4-methylphenyl)thiazole-5-carboxylic acid, yielding 54001-09-1 with high purity and scalability. This breakthrough addresses previous challenges in large-scale production, paving the way for industrial adoption.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the ester moiety of 54001-09-1 may undergo rapid hydrolysis in vivo, limiting its bioavailability. Current research focuses on prodrug strategies and formulation technologies to overcome this limitation. Collaborative efforts between academia and industry are underway to optimize the compound's therapeutic and agrochemical profiles.

In conclusion, 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-, ethyl ester (CAS: 54001-09-1) represents a compelling case study in the intersection of chemical innovation and applied science. Its dual applicability in pharmaceuticals and agrochemicals underscores the importance of continued investment in thiazole chemistry. Future research directions include exploring its role in combinatorial chemistry and high-throughput screening platforms.